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Compound of Interest

Compound Name: 5-Br-Utp

CAS No.: 3398-50-3

Cat. No.: B1220368

Get Quote

Introduction & Principle
Bru-seq (Bromouridine Sequencing) is a powerful transcriptomic method designed to map

nascent RNA—transcripts that are actively being synthesized by RNA Polymerase II.[1][2][3]

Unlike standard RNA-seq, which measures steady-state RNA (a function of both synthesis and

degradation), Bru-seq isolates the immediate output of the genome.

The "5-Br-UTP" Distinction (Critical Technical Note)
While the user prompt specifies 5-Br-UTP, it is vital to distinguish between the two primary

modes of bromouridine incorporation to ensure experimental success:

Metabolic Labeling (Standard Bru-seq): Live cells are treated with 5-Bromouridine (5-BrU)

(the nucleoside). The cell's own kinases phosphorylate 5-BrU into 5-Br-UTP intracellularly,

which is then incorporated into RNA. This is the standard "Bru-seq" protocol described by

Paulsen et al. (2013).

Nuclear Run-On (Bru-GRO / GRO-seq): Isolated nuclei or permeabilized cells are treated

directly with 5-Br-UTP (the triphosphate). Because the cell membrane is compromised, the
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charged triphosphate can enter the nucleus and be used by stalled polymerases to "run on."

Scope of this Protocol: This guide primarily details the Metabolic Labeling (Standard Bru-seq)

workflow, as it is the most common application for "Bru-seq." However, specific notations are

included for Bru-GRO (Run-On) where 5-Br-UTP is the direct reagent.

Mechanism of Action
The core principle relies on the structural similarity between Uridine and 5-Bromouridine. Anti-

BrdU antibodies, originally developed to detect BrdU in DNA, cross-react with high affinity to

BrU-labeled RNA, allowing for the immunocapture of nascent transcripts.
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Caption: Metabolic conversion of 5-Bromouridine to 5-Br-UTP and subsequent capture of

nascent RNA.
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Component Specification Purpose

Labeling Reagent
5-Bromouridine (5-BrU) (Sigma

850187)

Metabolic precursor. Use 5-Br-

UTP only for nuclear run-ons.

Antibody Mouse Anti-BrdU (Clone IIB5) Specific capture of BrU-RNA.

Beads
Dynabeads Goat Anti-Mouse

IgG

Magnetic separation of

antibody-RNA complexes.

Lysis Buffer TRIzol Reagent

Immediate cessation of

transcription and RNA

preservation.

Spike-in
Bromouridine-labeled

Drosophila RNA

Normalization control (Optional

but recommended).

Step-by-Step Protocol: Bru-seq
Phase A: Metabolic Labeling (Pulse)
Objective: Label RNA synthesized within a specific window (typically 30 min).

Preparation: Thaw 5-Bromouridine (5-BrU) and prepare a 100 mM stock in PBS or DMSO.

Pulse: Add 5-BrU to the cell culture media to a final concentration of 2 mM.

Note: For suspension cells, spin down and resuspend in pre-warmed media containing 5-

BrU.

Incubation: Incubate at 37°C for 30 minutes.

Why 30 mins? This window captures nascent RNA before it undergoes significant splicing

or degradation. Longer incubations (hours) measure steady-state turnover.

Termination: Immediately aspirate media and add TRIzol reagent (1 mL per

cells or per 10cm dish).

Storage: Lysates can be stored at -80°C.
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Phase B: RNA Isolation & Immunoprecipitation (IP)
Objective: Separate BrU-labeled (nascent) RNA from unlabeled (steady-state) RNA.

Total RNA Extraction: Follow standard TRIzol/Chloroform extraction protocols. Resuspend

total RNA in DEPC-treated water.

Bead Preparation:

Wash 50 µL Dynabeads Goat Anti-Mouse IgG with PBS-T (PBS + 0.01% Tween-20).

Incubate beads with 2-5 µg Anti-BrdU antibody for 1 hour at RT.[4]

Wash beads 3x with PBS-BSA (PBS + 0.1% BSA).[1][4]

IP Reaction:

Heat 50-100 µg of Total RNA at 80°C for 2 mins (denature secondary structures).

Add denatured RNA to the Antibody-Bead complex.

Incubate for 1 hour at Room Temperature with gentle rotation.

Stringency Washes (Critical Step):

Wash 3x with PBS-BSA.[1][4]

Expert Tip: Incomplete washing is the #1 cause of high background (ribosomal RNA

contamination). Ensure beads are fully resuspended during washes.

Elution:

Elute RNA from beads using the "On-Bead" library prep approach (recommended) or elute

with competitive BrU (less common). Most modern protocols proceed to cDNA synthesis

directly on beads or after heat elution.

Phase C: Library Preparation
Objective: Convert captured RNA into a sequencing-ready library.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.encodeproject.org/documents/35fc1bc7-0655-4318-bb97-3f24304a7d98/@@download/attachment/Bru-seq_IR_Treatment_Experiment_Protocol_v1.0.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4009065/
https://www.encodeproject.org/documents/35fc1bc7-0655-4318-bb97-3f24304a7d98/@@download/attachment/Bru-seq_IR_Treatment_Experiment_Protocol_v1.0.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4009065/
https://www.encodeproject.org/documents/35fc1bc7-0655-4318-bb97-3f24304a7d98/@@download/attachment/Bru-seq_IR_Treatment_Experiment_Protocol_v1.0.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220368?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fragmentation: Fragment RNA (if not using heat elution) to 200-300 bp.

cDNA Synthesis: Use random hexamers.

Strand Specificity: Essential. Use dUTP-based second-strand synthesis (e.g., Illumina

Stranded Total RNA or NEBNext Ultra II Directional) to distinguish sense vs. antisense

transcription.

PCR Amplification: Amplify the library (typically 12-15 cycles due to low input material).

Size Selection: Target 300-500 bp final library size.

Workflow Visualization
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Caption: Step-by-step Bru-seq experimental workflow from cell culture to sequencing.

Data Analysis & Quality Control
Quality Control (QC)
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Bioanalyzer: Expect a smear for the input Total RNA, but the IP-eluted RNA will be low

concentration.

Enrichment Check: A successful Bru-seq library should show high coverage of introns.

Unlike steady-state RNA-seq (mostly exons), nascent RNA contains unspliced transcripts.

Metric: >30% of reads mapping to introns indicates successful nascent RNA capture.

Analysis Pipeline
Mapping: Map reads to the genome (e.g., STAR, HISAT2).

Gene Body Coverage: Calculate Read Density across the entire gene (Introns + Exons).

Synthesis Rate: Read counts in Bru-seq correlate directly with transcription rate (

).

Troubleshooting Guide
Issue Probable Cause Solution

Low Yield Insufficient Starting Material

Bru-RNA is <1% of total RNA.

Start with at least

cells.

High rRNA Reads Poor Washing

Increase wash volume and

rotation time. Ensure beads

don't clump.

No Intronic Signal Labeling Too Long

Reduce pulse time to 15-30

mins. >1 hour allows splicing

to complete.

Low Library Complexity Over-fragmentation

Reduce fragmentation time;

nascent RNA is often already

fragmented during IP heating.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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